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Compound of Interest

Compound Name: Terizidone

Cat. No.: B1681262 Get Quote

The proper disposal of pharmaceutical compounds is a critical aspect of laboratory safety and

environmental responsibility. For researchers, scientists, and drug development professionals,

understanding the correct procedures for waste management is paramount to ensure

compliance with regulations and to minimize environmental impact. This guide provides a

comprehensive, step-by-step procedure for the safe disposal of Terizidone, a second-line

antitubercular drug.

The U.S. Environmental Protection Agency (EPA) and the Drug Enforcement Administration

(DEA) are the primary federal bodies that regulate pharmaceutical waste.[1][2][3] The

Resource Conservation and Recovery Act (RCRA) provides the framework for the

management of hazardous and non-hazardous solid waste.[1][3] It is crucial to adhere to these

federal regulations, as well as any state or local rules, which may be more stringent.[1]

Chemical and Physical Properties of Terizidone
Understanding the properties of Terizidone is the first step in determining the appropriate

disposal method.
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Property Value

Molecular Formula C14H14N4O4[4][5]

Molecular Weight 302.29 g/mol [4][5]

Appearance White to pale yellow powder[4]

Melting Point >171°C (decomposes)[4]

Solubility Slightly soluble in DMSO and Methanol[4]

CAS Number 25683-71-0[4]

Step-by-Step Disposal Procedure for Terizidone in a
Laboratory Setting
This procedure is designed for the disposal of pure Terizidone, contaminated labware, and

expired solutions in a research or drug development environment.

1. Waste Identification and Segregation:

Characterize the Waste: Determine if the Terizidone waste is classified as hazardous. While

not explicitly listed as a hazardous waste under RCRA, it is prudent to handle all

pharmaceutical waste with caution. As an antibiotic, the environmental release of Terizidone
can contribute to the development of antimicrobial resistance.

Segregate Waste Streams: Do not mix Terizidone waste with other chemical waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

Keep it separate from non-hazardous laboratory trash.

2. Containerization and Labeling:

Primary Container: Place Terizidone waste in a dedicated, leak-proof, and sealable

container. For solid waste (e.g., contaminated personal protective equipment, weighing

papers), a securely sealed plastic bag may be appropriate before placement in a rigid outer

container. For liquid waste, use a compatible, screw-cap container.
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Labeling: Clearly label the waste container with "Hazardous Waste," the name "Terizidone,"

and the date of accumulation. Follow your institution's specific labeling requirements.

3. Disposal of Unused or Expired Terizidone:

Reverse Distribution: For unopened, marketable packages of Terizidone, the preferred

method of disposal is through a DEA-registered reverse distributor.[6] This process allows for

the potential of credit for the returned drug and ensures proper handling and disposal.[6]

Incineration: If a reverse distributor is not an option, the recommended disposal method for

non-hazardous and hazardous pharmaceutical waste is incineration at a permitted facility.[2]

[6] This high-temperature destruction process is the most effective way to ensure the

complete breakdown of the active pharmaceutical ingredient.

4. Disposal of Contaminated Labware and Materials:

Decontamination: Whenever possible, decontaminate reusable labware that has come into

contact with Terizidone. Consult your institution's EHS guidelines for appropriate

decontamination procedures.

Disposal: If decontamination is not feasible, dispose of the contaminated materials (e.g.,

pipette tips, gloves, vials) as hazardous waste to be sent for incineration.

5. Prohibited Disposal Methods:

Sewer Disposal: Do not dispose of Terizidone down the drain.[2][6] The EPA's Subpart P

regulations explicitly prohibit the sewering of hazardous waste pharmaceuticals by

healthcare facilities.[2]

Regular Trash: Unused or expired Terizidone should not be disposed of in the regular trash

in a laboratory setting. While there are guidelines for household disposal of non-controlled

substances in the trash, this is not a best practice for research and development facilities.[1]

[7]

6. Record Keeping:
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Maintain accurate records of all Terizidone waste generated and disposed of. This

documentation is crucial for regulatory compliance and internal tracking.

7. Consult Your Environmental Health and Safety (EHS) Office:

Always consult with your institution's EHS professionals for specific guidance on

pharmaceutical waste disposal. They can provide information on local regulations, approved

waste contractors, and internal procedures.

Terizidone Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Terizidone in a laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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